1-(1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)ethanone

• IUPAC Name: 1-[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C22H18FN3O2S/c1-14-12-19(15(2)26(14)18-10-8-17(23)9-11-18)20(27)13-29-22-25-24-21(28-22)16-6-4-3-5-7-16/h3-12H,13H2,1-2H3
• InChI Key: NWUHWRIJIZQWRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)F)C)C(=O)CSC3=NN=C(O3)C4=CC=CC=C4
• Molecular Formula: C22H18FN3O2S
• Molecular Weight: 407.5 g/mol

Description

1-(1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)ethanone is a useful research compound. Its molecular formula is C22H18FN3O2S and its molecular weight is 407.46. The purity is usually 95%.
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Scientific Research Applications

Enzymatic Reactions and Metabolic Pathways

Enzymatic C-Demethylation studies of compounds structurally similar to the one have been explored to understand their metabolic pathways in liver microsomes. Such research helps in elucidating the biotransformation processes of therapeutic agents, contributing to the development of drugs with optimized pharmacokinetic profiles (Yoo et al., 2008).

Synthesis and Antimicrobial Activity

Research into the synthesis of novel Schiff bases and their derivatives, including those with oxadiazole groups, has shown promising antimicrobial properties. These studies are crucial for identifying new chemical entities with potential application in treating bacterial and fungal infections (Puthran et al., 2019).

Characterization and Cytotoxic Evaluation

The characterization and cytotoxic evaluation of novel derivatives, especially those incorporating the oxadiazole moiety, have been undertaken to assess their potential as anticancer agents. This research is instrumental in discovering new therapeutic compounds with high specificity and efficacy against various cancer cell lines (Adimule et al., 2014).

Antitubercular Activity and Docking Studies

Compounds synthesized from intermediate chalcones have been evaluated for their antitubercular activity, highlighting the importance of structural modifications in enhancing the antimycobacterial properties of these molecules. Such studies are vital for the development of novel treatments for tuberculosis, a major global health concern (Venugopal et al., 2020).